Cas no 1806875-81-9 (3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid
• CAS No: 1806875-81-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4882914
• Update Time: 2025-05-27

3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO3/c1-15-7-3(5(9)10)2-4(8(13)14)6(11)12-7/h2,5H,1H3,(H,13,14)
• InChI Key： BMMQYXIXBUWLDT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C(=O)O)C=1)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid

Research Briefing on 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid (CAS: 1806875-81-9)

3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid (CAS: 1806875-81-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and agrochemicals. Recent studies have explored its utility in modulating biological pathways, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid involves multi-step organic reactions, including fluorination and carboxylation, to achieve high yield and purity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity. Recent publications highlight its role as a key building block in the development of kinase inhibitors, where its fluorinated pyridine core enhances binding affinity and metabolic stability. Additionally, its application in agrochemical research has been noted, particularly in the design of herbicides with improved efficacy and environmental safety profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's potential as a precursor for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study revealed that derivatives of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The incorporation of the difluoromethyl group was found to enhance the compounds' lipophilicity and cellular permeability, leading to improved pharmacokinetic properties.

Another area of interest is the compound's role in agrochemical innovation. A 2022 report in Pest Management Science detailed its use in the synthesis of next-generation herbicides targeting acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The fluorinated pyridine moiety was shown to confer selective herbicidal activity while minimizing off-target effects, addressing growing concerns about pesticide resistance and environmental impact. These findings underscore the compound's dual utility in both pharmaceutical and agricultural applications.

Despite its promising applications, challenges remain in the large-scale production and optimization of 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid. Researchers are actively investigating greener synthetic routes to reduce the environmental footprint of its production. Furthermore, ongoing studies aim to elucidate its mechanism of action in greater detail, particularly in the context of drug resistance and cross-reactivity with other biological targets. Collaborative efforts between academia and industry are expected to drive further advancements in this area.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-methoxypyridine-5-carboxylic acid (CAS: 1806875-81-9) represents a valuable chemical entity with broad applications in medicinal chemistry and agrochemical research. Its unique structural features and demonstrated bioactivity make it a focal point for ongoing studies aimed at addressing unmet medical and agricultural needs. Future research will likely explore its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders, further expanding its impact on the chemical biology and pharmaceutical landscape.